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Compound of Interest

Compound Name: ASN02563583

Cat. No.: B519508 Get Quote

Application Notes and Protocols for
ASN02563583
These application notes provide detailed protocols for the solubility and preparation of

ASN02563583 for experimental use, targeting researchers in drug development and life

sciences.

Product Information
Parameter Value Reference

Catalog Number HY-128111 [1]

CAS Number 483283-39-2 [1]

Molecular Formula C25H24N4O3S [1]

Molecular Weight 460.55 g/mol [1]

Target GPR17 [1]

Biological Activity

GPR17 agonist with an IC50 of

0.64 nM in a [35S]GTPγS

binding assay.

Solubility
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ASN02563583 exhibits solubility in various solvents, making it suitable for both in vitro and in

vivo studies.

In Vitro Solubility
For cell-based assays and other in vitro experiments, Dimethyl Sulfoxide (DMSO) is the

recommended solvent.

Solvent
Maximum
Solubility

Molarity Notes

DMSO 100 mg/mL 217.13 mM

Ultrasonic treatment

may be required to

achieve complete

dissolution.

In Vivo Formulation
For animal studies, a multi-solvent system is recommended to ensure bioavailability and

stability.

Solvent System
Maximum
Solubility

Molarity Preparation

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% saline

5 mg/mL 10.86 mM

Add each solvent

sequentially and use

ultrasonic treatment to

obtain a clear solution.

10% DMSO, 90%

corn oil
5 mg/mL 10.86 mM

Add each solvent

sequentially and use

ultrasonic treatment to

obtain a clear solution.

Preparation of Stock Solutions
Accurate and consistent preparation of stock solutions is critical for reproducible experimental

results.
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In Vitro Stock Solutions in DMSO
Desired
Concentration

1 mg Mass 5 mg Mass 10 mg Mass

1 mM 2.1713 mL 10.8566 mL 21.7132 mL

5 mM 0.4343 mL 2.1713 mL 4.3426 mL

10 mM 0.2171 mL 1.0857 mL 2.1713 mL

Protocol for Preparing a 10 mM DMSO Stock Solution:

Weigh out 1 mg of ASN02563583 powder.

Add 0.2171 mL of high-purity DMSO.

Vortex thoroughly to mix.

If necessary, sonicate the solution in a water bath until all the solid is dissolved.

Store the stock solution at -20°C for up to one month or at -80°C for up to six months.

Experimental Protocols
ASN02563583, as a GPR17 agonist, is instrumental in studying neurological diseases. GPR17

is a G protein-coupled receptor (GPCR) involved in various signaling pathways.

General GPCR Signaling Pathway
The activation of GPR17 by an agonist like ASN02563583 initiates a cascade of intracellular

events typical for GPCRs. This can involve the activation of G-proteins, leading to downstream

effects mediated by second messengers like cyclic AMP (cAMP) and the activation of protein

kinases.
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Cell Membrane Cytoplasm

ASN02563583
(Agonist)

GPR17
(Receptor)

Binds to
G-protein

Activates Effector
(e.g., Adenylyl Cyclase)

Activates Second Messenger
(e.g., cAMP)

Produces
Protein Kinase

Activates
Cellular Response

Phosphorylates targets leading to

1. Cell Culture
(e.g., CHO cells expressing GPR17)

2. Cell Seeding
(Plate cells in appropriate well format)

3. Pre-treatment
(Incubate with ASN02563583 at desired concentrations and times)

4. Stimulation
(e.g., with Forskolin to stimulate cAMP production)

5. Cell Lysis

6. cAMP Quantification
(e.g., Radioligand binding assay or ELISA)

7. Data Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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